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Compound of Interest |

2-(Chloromethyl)-4-
Compound Name:

methylquinoline
CAS No.: 91348-86-6
Cat. No.: B1610146

Get Quote

\ J

The quinoline ring system is a privileged scaffold in medicinal chemistry, forming the core of
numerous pharmaceuticals with a wide range of biological activities, including antimalarial,
antibacterial, and anticancer properties. The functionalization of this scaffold is crucial for
modulating therapeutic efficacy. 2-(Chloromethyl)-4-methylquinoline serves as a potent
electrophilic intermediate. The presence of a highly reactive chloromethyl group at the 2-
position provides a synthetic handle for introducing the 4-methylquinoline moiety into more
complex molecular architectures via nucleophilic substitution reactions. This makes it an
invaluable, albeit not widely cataloged, precursor for the synthesis of novel therapeutic agents
and functional materials.

Physicochemical and Structural Properties

While direct, verified physical constants for 2-(Chloromethyl)-4-methylquinoline are not
readily available in public databases, we can deduce its core properties based on its structure
and comparison with related compounds like 2-chloro-4-methylquinoline.

Chemical Identity
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Property Value Source
2-(Chloromethyl)-4-
IUPAC Name o
methylquinoline
Molecular Formula C11H10CIN
Molecular Weight 191.66 g/mol
_ CC1=CC=NC2=C1C=CC=C2C
Canonical SMILES
Cl
InChiIKey=FGMADBGVNGUT
InChl Key
SD-UHFFFAOYSA-N
Not assigned or not widely
CAS Number
reported.
Predicted: Off-white to pale
Appearance ) Inferred
yellow solid.
Predicted: Soluble in
chlorinated solvents (CHzClz,
Solubility CHCIs), ethers (THF), and Inferred

esters (EtOAc); sparingly

soluble in water.

Note:Researchers should exercise caution and not confuse this compound with its widely
available isomer, 2-(Chloromethyl)-4-methylquinazoline (CAS No. 109113-72-6), which
possesses significantly different physical and chemical properties.[1][2][3]

Proposed Synthesis Pathway and Experimental

Protocol

The synthesis of 2-(Chloromethyl)-4-methylquinoline can be logically achieved via a two-

step process starting from the readily available acetoacetanilide. This pathway involves the

classic Knorr quinoline synthesis to form the quinolin-2-one core, followed by a chlorination

reaction.
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Synthetic Workflow Diagram

Step 1: Knorr Quinoline Synthesis

(Acetoacetanilide)

Conc. H2S0a4
70-95°C

2-Hydroxy-4-methylquinoline
(4-Methylquinolin-2(1H)-one)

POCIz or SOCI2
Reflux

Step 2: Chlorination

G-(ChIoromethyI)-4-methquuinoline)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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